Cas no 3172-56-3 (3,3'-Bithiophene)

• Product Name: 3,3'-Bithiophene
• CAS No: 3172-56-3
• Molecular Formula: C₈H₆S₂
• Molecular Weight: 166.26324
• MDL: MFCD00041214
• CID: 305299
• PubChem ID: 160871513

3,3'-Bithiophene Properties

Names and Identifiers

• 3,3'-Bithiophene
• [3,3']Bithiophenyl
• 3,3-Bithiophene
• 3-thiophen-3-ylthiophene
• 3,3'-Bithienyl
• 3,3'-Dithienyl
• J-511061
• SY030353
• 3172-56-3
• 3-(3-thienyl)thiophene
• 3,3 inverted exclamation mark -Bithiophene
• 3,3 -bithiophene
• MFCD00041214
• AI-942/25034504
• FT-0601643
• SCHEMBL2125063
• CS-W010806
• 3,3`-Bithiophene
• DTXSID90185613
• 3,3//'-Bithiophene
• 3-(thiophen-3-yl)thiophene
• B3906
• AKOS006229664
• 3-3'-Bithiophene
• 3-(3-thienyl)-thiophene
• SB66384
• AC-4488
• 3,3'-dithiophene
• DS-15246
• BIDD:GT0497
• DTXCID30108104
• 3,3 inverted exclamation marka-Bithiophene
• DB-006264

• MDL： MFCD00041214
• InChIKey： IAAQEGBHNXAHBF-UHFFFAOYSA-N
• Inchi： InChI=1S/C8H6S2/c1-3-9-5-7(1)8-2-4-10-6-8/h1-6H
• SMILES： C1=CSC=C1C2=CSC=C2

Computed Properties

• Exact Mass: 165.99100
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 1
• Monoisotopic Mass: 165.991
• Heavy Atom Count: 10
• Complexity: 99.8
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.9
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 56.5A^2

Experimental Properties

• LogP: 3.47660
• PSA: 56.48000
• Refractive Index: 1.63
• Boiling Point: 180°C/10mmHg(lit.)
• Melting Point: 129.0 to 133.0 deg-C
• Flash Point: 50.9°C
• Color/Form: solid
• Solubility: Not determined
• Sensitiveness: Sensitive to air
• λmax: 260(CH3CN)(lit.)
• Density: 1.243

3,3'-Bithiophene Security Information

• WGK Germany：3

3,3'-Bithiophene Customs Data

• HS CODE：2934999090
• Customs Data：

  China Customs Code:

  2934999090

  Overview:

  2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%